N-(2-methyl-4-nitrophenyl)-4-biphenylcarboxamide

• IUPAC Name: N-(2-methyl-4-nitrophenyl)-4-phenylbenzamide
• InChI: InChI=1S/C20H16N2O3/c1-14-13-18(22(24)25)11-12-19(14)21-20(23)17-9-7-16(8-10-17)15-5-3-2-4-6-15/h2-13H,1H3,(H,21,23)
• InChI Key: BKNQVSBDAWQHPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)C2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C20H16N2O3
• Molecular Weight: 332.4 g/mol

Description

N-(2-methyl-4-nitrophenyl)-4-biphenylcarboxamide, also known as MNBC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. MNBC is a yellow crystalline powder that is insoluble in water but soluble in organic solvents.

Mechanism of Action

The mechanism of action of N-(2-methyl-4-nitrophenyl)-4-biphenylcarboxamide is not well understood. However, it is believed that N-(2-methyl-4-nitrophenyl)-4-biphenylcarboxamide acts as a hole-transporting material by facilitating the movement of positive charge carriers (holes) through the organic semiconductor.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of N-(2-methyl-4-nitrophenyl)-4-biphenylcarboxamide. However, studies have shown that N-(2-methyl-4-nitrophenyl)-4-biphenylcarboxamide is not toxic to cells and does not cause any significant adverse effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-methyl-4-nitrophenyl)-4-biphenylcarboxamide is its high thermal stability, which makes it suitable for use in high-temperature applications. N-(2-methyl-4-nitrophenyl)-4-biphenylcarboxamide is also relatively easy to synthesize and purify. However, N-(2-methyl-4-nitrophenyl)-4-biphenylcarboxamide has some limitations for lab experiments, such as its insolubility in water and its relatively low solubility in some organic solvents.

Future Directions

There are several future directions for research on N-(2-methyl-4-nitrophenyl)-4-biphenylcarboxamide. One area of research is the development of new synthesis methods that are more efficient and environmentally friendly. Another area of research is the optimization of N-(2-methyl-4-nitrophenyl)-4-biphenylcarboxamide for use in organic electronics. This includes improving its electrical properties and increasing its solubility in organic solvents. Additionally, N-(2-methyl-4-nitrophenyl)-4-biphenylcarboxamide could be explored as a potential drug delivery agent due to its ability to penetrate cell membranes.

Synthesis Methods

The synthesis of N-(2-methyl-4-nitrophenyl)-4-biphenylcarboxamide is a multi-step process that involves the reaction of 2-methyl-4-nitroaniline and 4-biphenylcarboxylic acid in the presence of a coupling agent. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. The resulting product is then purified using column chromatography to obtain pure N-(2-methyl-4-nitrophenyl)-4-biphenylcarboxamide.

Scientific Research Applications

N-(2-methyl-4-nitrophenyl)-4-biphenylcarboxamide has been found to have potential applications in various fields of scientific research. One of the main applications of N-(2-methyl-4-nitrophenyl)-4-biphenylcarboxamide is in the field of organic electronics. N-(2-methyl-4-nitrophenyl)-4-biphenylcarboxamide has been used as a hole-transporting material in organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) devices. N-(2-methyl-4-nitrophenyl)-4-biphenylcarboxamide has also been used as a dopant in organic semiconductors to improve their electrical properties.